3-(Tribromomethylsulfonyl)benzoyl chloride

• CAS No.: 299446-70-1
• Molecular Formula: C8H4Br3ClO3S
• Molecular Weight: 455.35 g/mol
• IUPAC Name: 3-(tribromomethylsulfonyl)benzoyl chloride
• InChI: InChI=1S/C8H4Br3ClO3S/c9-8(10,11)16(14,15)6-3-1-2-5(4-6)7(12)13/h1-4H
• InChI Key: SHWRJAZTPLNUMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)C(Br)(Br)Br)C(=O)Cl

Description

3-(Tribromomethylsulfonyl)benzoyl chloride is a useful research compound. Its molecular formula is C8H4Br3ClO3S and its molecular weight is 455.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 375 g (0.86 mole) of 3-tribromomethanesulfonyl benzoic acid were added 1 ml of dimethylformamide and 500 ml of thionyl chloride and the mixture was refluxed for one hour. The reaction mixture was filtered and 3000 ml of hexane was added to the filtrate to precipitate crystals. The crystals were recovered by filtration and dried to obtain 366 g of 3-tribromomethanesulfonyl benzoylchloride (yield 94%, white crystals).

Synthesis routes and methods II

Procedure details